![molecular formula C18H15ClN4O3S B6508458 4-chloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide CAS No. 349145-03-5](/img/structure/B6508458.png)
4-chloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
4-chloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide has been studied for its potential applications in a variety of scientific fields. It has been used in the synthesis of novel compounds, such as quinazolinones and phenylbenzamides, which have potential applications in the treatment of cancer, Alzheimer’s disease, and other diseases. Additionally, this compound{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide has been studied for its potential use as an enzyme inhibitor, as well as its ability to interact with DNA and proteins.
Mechanism of Action
The mechanism of action of 4-chloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide is not yet fully understood. However, it is believed to interact with proteins and DNA in a variety of ways. For example, it has been shown to inhibit the activity of certain enzymes, such as protein kinases and proteases, which are involved in the regulation of cellular processes. Additionally, it has been shown to interact with DNA and proteins, which may lead to the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide have not yet been fully studied. However, preliminary studies have shown that it has the potential to inhibit the activity of certain enzymes, such as protein kinases and proteases. Additionally, it has been shown to interact with DNA and proteins, which may lead to the regulation of gene expression.
Advantages and Limitations for Lab Experiments
4-chloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide has several advantages and limitations for use in laboratory experiments. One advantage is that it is a small molecule, making it easy to work with and manipulate. Additionally, it is stable and non-toxic, making it safe to work with in the laboratory. However, it is important to note that it has not been studied extensively, so its effects on biochemical and physiological processes are not yet fully understood.
Future Directions
There are a number of potential future directions for the study of 4-chloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide. One potential direction is to further study its biochemical and physiological effects, as well as its potential applications in the treatment of various diseases. Additionally, further research could be done on its mechanism of action and its ability to interact with DNA and proteins. Finally, it could be studied for its potential use as an enzyme inhibitor or as a drug delivery system.
Synthesis Methods
4-chloro-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide can be synthesized using a two-step process. In the first step, 4-chlorobenzamide is reacted with 4-methylpyrimidine-2-sulfonamide in the presence of anhydrous sodium carbonate to form this compound{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide. In the second step, the product is purified using column chromatography. This two-step synthesis method has been found to be efficient and cost-effective for the production of this compound{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide.
properties
IUPAC Name |
4-chloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4O3S/c1-12-10-11-20-18(21-12)23-27(25,26)16-8-6-15(7-9-16)22-17(24)13-2-4-14(19)5-3-13/h2-11H,1H3,(H,22,24)(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPWOOCYHOJSGDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.